Cas no 1335302-62-9 ((1S,2R)-2-fluorocyclohexanamine;hydrochloride)

• Product Name: (1S,2R)-2-fluorocyclohexanamine;hydrochloride
• CAS No: 1335302-62-9
• MF: C₆H₁₃ClFN
• MW: 153.6255
• MDL: MFCD31925169
• CID: 4741334
• PubChem ID: 117587785
• Update Time: 2026-02-25

(1S,2R)-2-fluorocyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-FLUOROCYCLOHEXANAMINE HYDROCHLORIDE
• trans-2-Fluorocyclohexanamine hydrochloride
• (1R,2S)-2-fluorocyclohexanamine hydrochloride
• (1R,2R)-2-Fluorocyclohexanamine hydrochloride
• (1R,2R)-2-FLUOROCYCLOHEXAN-1-AMINE HCL
• AM806373
• (1S,2R)-2-fluorocyclohexanamine;hydrochloride
• (1S,2R)-2-fluorocyclohexan-1-amine hydrochloride
• MFCD31925169
• AS-79804
• P20115
• EN300-20146866
• (1S,2R)-2-Fluorocyclohexan-1-amine HCl
• (1S,2R)-2-fluorocyclohexanamine hydrochloride
• 1335302-62-9
• (1S,2R)-2-FLUOROCYCLOHEXANAMINE HCL
• (1S,2R)-2-fluorocyclohexan-1-amine;hydrochloride
• CS-0309450

• MDL： MFCD31925169
• Inchi： 1S/C6H12FN.ClH/c7-5-3-1-2-4-6(5)8;/h5-6H,1-4,8H2;1H
• InChI Key： IOXBYKGOFZSEIL-UHFFFAOYSA-N
• SMILES： Cl[H].FC1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])N([H])[H]

Computed Properties

• Exact Mass: 153.072055g/mol
• Monoisotopic Mass: 153.072055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 153.62g/mol

Additional information on (1S,2R)-2-fluorocyclohexanamine;hydrochloride

Exploring the Potential of (1S,2R)-2-Fluorocyclohexanamine Hydrochloride: CAS No. 1335302-62-9

The compound (1S,2R)-2-fluorocyclohexanamine hydrochloride with CAS No. 1335302-62-9 has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This chiral amine derivative exhibits interesting stereochemical characteristics, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of (1S,2R)-2-fluorocyclohexanamine hydrochloride in the development of novel therapeutic agents. Its fluorinated cyclohexane ring provides a rigid framework that can be exploited for drug design purposes. Researchers have demonstrated that this compound can serve as a versatile building block for synthesizing complex molecules with bioactive properties.

The synthesis of (1S,2R)-2-fluorocyclohexanamine hydrochloride involves a multi-step process that combines asymmetric catalysis and fluorination techniques. The use of chiral catalysts has enabled the selective formation of the desired stereoisomer, ensuring high enantiomeric purity. This advancement has significantly improved the efficiency of large-scale production, making it more accessible for both research and commercial purposes.

In terms of applications, (1S,2R)-2-fluorocyclohexanamine hydrochloride has shown promise in the development of peptide-based drugs and as a precursor for constructing bioactive molecules. Its ability to participate in various chemical reactions, such as amide bond formation and cyclization processes, makes it an invaluable tool in medicinal chemistry.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the molecular properties of (1S,2R)-2-fluorocyclohexanamine hydrochloride. Advanced molecular modeling techniques have provided insights into its electronic structure and interaction patterns with biological targets, paving the way for its use in drug discovery programs.

The integration of (1S,2R)-2-fluorocyclohexanamine hydrochloride into modern drug design strategies has opened new avenues for addressing unmet medical needs. Its unique combination of stereochemical and electronic properties positions it as a key player in the development of next-generation therapeutics.